Cas no 2137580-92-6 (Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-)

• Product Name: Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-
• CAS No: 2137580-92-6
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• CID: 5287640
• Update Time: 2025-06-11

Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-

• Inchi： 1S/C13H12ClN/c1-10-7-8-12(13(9-14)15-10)11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： CTLUKEBNWWTBNK-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C)=CC=C1C1=CC=CC=C1

Additional information on Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-

Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- (CAS No. 2137580-92-6): A Comprehensive Overview

Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-, identified by its CAS number 2137580-92-6, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its pyridine core substituted with a chloromethyl group at the 2-position, a methyl group at the 6-position, and a phenyl group at the 3-position, exhibits unique chemical properties that make it valuable in various synthetic applications.

The structural features of Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- contribute to its reactivity and utility in organic synthesis. The presence of the chloromethyl group (–CH₂Cl) allows for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the phenyl ring provides a platform for further functionalization and interaction with biological targets, enhancing its potential in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of substituted pyridines. The compound Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- has been investigated for its potential role in drug discovery due to its ability to modulate various biological pathways. Studies have shown that derivatives of this compound exhibit promising activities as kinase inhibitors and antimicrobial agents. For instance, modifications of the chloromethyl group have been explored to enhance binding affinity to target proteins, leading to the development of novel therapeutic agents.

The synthesis of Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the chloromethyl and methyl groups at specific positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and metal-mediated coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the versatility of Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- but also contribute to the broader field of organic chemistry.

The pharmacological potential of Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- has been further explored through computational modeling and high-throughput screening. Computational studies have predicted that this compound can interact with specific binding pockets on target proteins, suggesting its utility as a scaffold for drug development. High-throughput screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. These findings underscore the importance of Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- as a lead compound in medicinal chemistry.

In addition to its pharmaceutical applications, Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel materials with specific properties. For example, derivatives of this compound have been used to develop organic semiconductors and ligands for metal complexes used in catalysis. In agrochemical research, modifications of this compound have led to the discovery of new herbicides and pesticides with improved efficacy and environmental safety.

The future prospects for Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl- are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Advances in synthetic methodologies and computational chemistry are expected to further enhance the accessibility and utility of this compound. Collaborative efforts between academia and industry are likely to drive innovation in developing new derivatives with enhanced pharmacological properties.

In conclusion, Pyridine, 2-(chloromethyl)-6-methyl-3-phenyl-, CAS no. 2137580-92-6, is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis, while its pharmacological properties position it as a promising lead compound in drug development. As research continues to uncover new applications for this compound, its importance in advancing chemical and pharmaceutical sciences is expected to grow.